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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of sodium naphthionate, a key

intermediate in the chemical and pharmaceutical industries. The document details its chemical

structure, IUPAC nomenclature, and physicochemical properties. Detailed experimental

protocols for its synthesis are provided, alongside a discussion of its primary application in the

formation of azo dyes. This guide is intended to be a valuable resource for researchers and

professionals involved in organic synthesis, dye chemistry, and drug development.

Chemical Structure and IUPAC Name
Sodium naphthionate is the sodium salt of naphthionic acid. Its chemical structure consists of

a naphthalene ring substituted with an amino group at the 4-position and a sulfonate group at

the 1-position.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

sodium 4-aminonaphthalene-1-sulfonate[1].

The chemical structure can be represented by the following notations:

Molecular Formula: C₁₀H₈NNaO₃S[1][2]
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SMILES: C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)[O-])N.[Na+][1]

InChI: InChI=1S/C10H9NO3S.Na/c11-9-5-6-10(15(12,13)14)8-4-2-1-3-7(8)9;/h1-6H,11H2,

(H,12,13,14);/q;+1/p-1[1]

InChIKey: JWSRMCCRAJUMLX-UHFFFAOYSA-M[1]

Physicochemical Properties
A summary of the key physicochemical properties of sodium naphthionate is presented in the

table below. This data is essential for its handling, application, and in the design of synthetic

routes.

Property Value Reference(s)

Molecular Weight 245.23 g/mol [1]

Appearance
White to grayish-white

crystalline powder
[3]

Melting Point >300 °C (decomposes) [4]

Solubility in Water Soluble [3]

Solubility in Ethanol Soluble in 95% ethanol [3]

pKa of Naphthionic Acid 2.81

pH (1% aqueous solution) 6.8 [3]

Experimental Protocols
Synthesis of Sodium Naphthionate from 1-
Naphthylamine
This protocol describes the sulfonation of 1-naphthylamine followed by neutralization to yield

sodium naphthionate.

Materials:
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1-Naphthylamine

Concentrated Sulfuric Acid

o-Dichlorobenzene

Sodium Hydroxide

Tween 60 (surfactant)

Procedure:

A mixture of 1-naphthylamine (35.8 g) and 80% sulfuric acid (33.6 g) is subjected to

ammonium salifying.

This is followed by transposition sulfonation in the presence of o-dichlorobenzene (150 mL)

and Tween 60 (1.5 g) as a surfactant.

The sulfonation reaction is carried out for 6 hours.

After the reaction, the mixture is neutralized with a sodium hydroxide solution to yield sodium

1-amino-4-naphthalene sulfonate (sodium naphthionate)[5].

Alternative Synthesis via Sulfonation with Sulfur
Trioxide
This method utilizes sulfur trioxide for the sulfonation step.

Materials:

1-Naphthylamine

Sulfur Trioxide (SO₃)

o-Dichlorobenzene

Tetramethylbenzene
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Sodium Hydroxide

Procedure:

A mixture of 1-naphthylamine (3.75 kg), o-dichlorobenzene (9 L), and tetramethylbenzene (5

L) is prepared in a reactor.

A gaseous mixture of SO₃ (7% by volume in dry air) is passed through the reactor at 40 °C

for 50 minutes. The molar ratio of SO₃ to 1-naphthylamine should be 1.4:1.

After the sulfonation is complete, the reactor is heated to 190 °C for 180 minutes.

The mixture is then cooled to 85 °C, and water (11 L) is slowly added.

Solid sodium hydroxide (1.13 kg) is added to neutralize the mixture to a pH of 7.

The aqueous phase is separated and concentrated to yield sodium 4-amino-1-

naphthalenesulfonate[6].

Visualization of Synthesis and Application Workflow
The following diagram illustrates the synthesis of sodium naphthionate and its subsequent

use as a coupling agent in the formation of an azo dye.
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Synthesis of Sodium Naphthionate

Application in Azo Dye Synthesis

1-Naphthylamine
Sulfonation

H₂SO₄
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Neutralization

NaOH

Sodium Naphthionate

Sodium Naphthionate
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Azo Coupling Azo Dye

Click to download full resolution via product page

Caption: Workflow for the synthesis of sodium naphthionate and its application in azo dye

formation.

Key Applications
The primary application of sodium naphthionate is as a crucial intermediate in the synthesis

of azo dyes[2]. The amino group on the naphthalene ring allows for diazotization, and the

resulting diazonium salt can then be coupled with various aromatic compounds to produce a

wide range of colored dyes. These dyes are extensively used in the textile, leather, and paper

industries[2].

The mechanism of azo dye formation involves an azo coupling reaction, which is an

electrophilic aromatic substitution. The diazonium ion acts as the electrophile, and an activated
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aromatic compound, such as a phenol or another amine, serves as the nucleophile[7]. Sodium
naphthionate itself can also act as the coupling component.

Spectral Data
Access to spectral data is crucial for the identification and characterization of sodium
naphthionate.

Infrared (IR) Spectroscopy: The IR spectrum of sodium naphthionate would show

characteristic absorption bands for the amino (N-H stretching), sulfonate (S=O stretching),

and aromatic (C-H and C=C stretching) functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would display signals corresponding to the aromatic

protons on the naphthalene ring. The chemical shifts and coupling patterns would be

indicative of the substitution pattern.

¹³C NMR: The carbon NMR spectrum would provide information about the carbon skeleton

of the molecule.

UV-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum of sodium naphthionate in a

suitable solvent would exhibit absorption bands corresponding to the electronic transitions

within the aromatic system.

While direct spectral data is not included in this guide, it can be accessed through various

chemical databases such as PubChem[1] and SpectraBase.

Safety and Handling
Sodium naphthionate is considered to be an irritant. Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this

chemical. It should be stored in a cool, dry, and well-ventilated area away from incompatible

materials. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
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Sodium 4-aminonaphthalene-1-sulfonate is a versatile and important chemical intermediate

with a well-defined structure and properties. Its primary role in the synthesis of azo dyes

underscores its significance in various industrial applications. This technical guide provides

essential information for researchers and professionals working with this compound, from its

fundamental chemical characteristics to practical synthetic protocols and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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